1-(2-(4-Bromo-3-fluorophenoxy)ethyl)-4-methylpiperazine

• CAS No.: 897017-01-5
• Molecular Formula: C13H18BrFN2O
• Molecular Weight: 317.20 g/mol
• IUPAC Name: 1-[2-(4-bromo-3-fluorophenoxy)ethyl]-4-methylpiperazine
• InChI: InChI=1S/C13H18BrFN2O/c1-16-4-6-17(7-5-16)8-9-18-11-2-3-12(14)13(15)10-11/h2-3,10H,4-9H2,1H3
• InChI Key: YUCGPLDILIGQJO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CCOC2=CC(=C(C=C2)Br)F

Description

1-(2-(4-Bromo-3-fluorophenoxy)ethyl)-4-methylpiperazine is a useful research compound. Its molecular formula is C13H18BrFN2O and its molecular weight is 317.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A flask was charged with 4-bromo-3-fluorophenol (5.00 g, 26 mmol) and triphenylphosphine (10.30 g, 39 mmol). Methylene chloride (120 mL) was added followed by 2-(4-methylpiperazin-1-yl)ethanol (4.61 g, 32 mmol) and the solution was stirred on an ice water bath to cool. After 5 minutes, diisopropyl azodicarboxylate (7.6 ml, 39.1 mmol) was added over 6 to 8 minutes. The reaction was left stirring on the cold bath to slowly warm to room temperature overnight. The reaction was concentrated and the residue purified by flash chromatography (25% to 100% EtOAc in hexanes) to provide the product as a colorless oil (2.62 g, 33%).

Synthesis routes and methods II

Procedure details